Cas no 1171150-80-3 (ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate)

• Product Name: ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate
• CAS No: 1171150-80-3
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 5823910
• PubChem ID: 44036949
• Update Time: 2025-06-29

ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-d]pyridazine-6-acetic acid, 1-(1,1-dimethylethyl)-1,7-dihydro-4-methyl-7-oxo-, ethyl ester
• ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate
• ethyl 2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetate
• ethyl 2-(1-(tert-butyl)-4-methyl-7-oxo-1,7-dihydro-6H-pyrazolo[3,4-d]pyridazin-6-yl)acetate
• F2459-2140
• AKOS024650019
• ethyl 2-(1-tert-butyl-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl)acetate
• 1171150-80-3

• Inchi： 1S/C14H20N4O3/c1-6-21-11(19)8-17-13(20)12-10(9(2)16-17)7-15-18(12)14(3,4)5/h7H,6,8H2,1-5H3
• InChI Key： HXQFHKCMAFPOTL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(OCC)=O)N=C(C)C2C=NN(C(C)(C)C)C1=2

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 438.2±51.0 °C(Predicted)
• pka: -0.62±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate

Ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate: A Comprehensive Overview

Ethyl 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}acetate (CAS No. 1171150-80-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyridazines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure is characterized by a pyrazolo[3,4-d]pyridazine core substituted with a tert-butyl group at position 1, a methyl group at position 4, and an oxo group at position 7. Additionally, the compound features an ethyl acetate moiety attached to position 6 of the pyrazolo[3,4-d]pyridazine ring system.

The synthesis of Ethyl 2-{1-tert-butyl...}acetate involves a series of multi-step reactions that highlight the versatility of pyrazolo[3,4-d]pyridazine derivatives as building blocks in medicinal chemistry. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity while maintaining the compound's structural integrity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the production process. These advancements have not only enhanced the scalability of the synthesis but also opened new avenues for exploring related analogs with potentially improved bioactivity.

One of the most promising aspects of Ethyl 2-{1-tert-butyl...}acetate lies in its pharmacological profile. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders. Furthermore, recent research has revealed its ability to modulate key cellular signaling pathways involved in cancer progression. For instance, studies conducted in vitro have shown that Ethyl 2-{1-tert-butyl...}acetate can inhibit the proliferation of various cancer cell lines by targeting specific kinases and inducing apoptosis.

The structural features of Ethyl 2-{1-tert-butyl...}acetate play a crucial role in its biological activity. The presence of the tert-butyl group at position 1 contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets. Similarly, the methyl group at position 4 and the oxo group at position 7 influence the compound's electronic properties and conformational flexibility. These attributes collectively contribute to its unique pharmacokinetic profile and bioavailability.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Ethyl 2-{1-tert-butyl...}acetate. These studies have provided insights into its binding modes with various therapeutic targets, such as protein kinases and nuclear receptors. For example, molecular dynamics simulations have revealed that the compound exhibits strong binding affinity to cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a lead compound for developing anti-cancer therapies.

In addition to its therapeutic potential, Ethyl 2-{1-tert-butyl...}acetate has also been investigated for its role in chemical biology research. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. Researchers have utilized this compound in high-throughput screening assays to identify novel targets for drug development. Such applications highlight its importance as both a therapeutic agent and a research tool.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of Ethyl 2-{1-t